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molecular formula C11H10N2O4 B159501 1-carboxyethylquinoxaline-2,3(1H,4H)-dione CAS No. 137689-96-4

1-carboxyethylquinoxaline-2,3(1H,4H)-dione

Cat. No. B159501
CAS RN: 137689-96-4
M. Wt: 234.21 g/mol
InChI Key: NUDMTQSXCGAGHU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05026704

Procedure details

1.5 g (7.1 mmol) N-carboxyethyl-2-nitroaniline was dissolved in 50 ml ethanol and the solution was hydroqenated at atm. pressure by using 5% Pd/C (100 mg) as a catalyst. The reaction mixture was filtered and evaporated. 50 ml 4N hydrochloric acid and 1.6 g (13 mmol) oxalic acid dihydrate was added, and the reaction mixture was refluxed for 2 h. After cooling to 25° C. the precipitate was filtered off, washed with water and ethanol to give 0.4 g (24%) 1-carboxyethylquinoxaline-2,3(1H,4H)-dione. M.p. >300° C. 1H-NMR (DMSO-d6): 12.0 (1H, broad s), 7.2 (4H, m), 4.3 (2H, t), 2.6 (2H, t).
Name
N-carboxyethyl-2-nitroaniline
Quantity
1.5 g
Type
reactant
Reaction Step One
Name
ethanol
Quantity
50 mL
Type
reactant
Reaction Step One
Name
hydrochloric acid
Quantity
50 mL
Type
reactant
Reaction Step Two
Name
oxalic acid dihydrate
Quantity
1.6 g
Type
reactant
Reaction Step Two
Name
Pd/C
Quantity
100 mg
Type
catalyst
Reaction Step Three
Name
1-carboxyethylquinoxaline-2,3(1H,4H)-dione
Yield
24%

Identifiers

REACTION_CXSMILES
C([CH2:4][CH2:5][NH:6][C:7]1[CH:12]=[CH:11][CH:10]=[CH:9][C:8]=1[N+:13]([O-])=O)(O)=O.Cl.[OH2:17].O.[C:19]([OH:24])(=O)[C:20](O)=[O:21].[CH2:25]([OH:27])C>[Pd]>[C:25]([CH:5]([N:6]1[C:7]2[C:8](=[CH:9][CH:10]=[CH:11][CH:12]=2)[NH:13][C:20](=[O:21])[C:19]1=[O:24])[CH3:4])([OH:27])=[O:17] |f:2.3.4|

Inputs

Step One
Name
N-carboxyethyl-2-nitroaniline
Quantity
1.5 g
Type
reactant
Smiles
C(=O)(O)CCNC1=C(C=CC=C1)[N+](=O)[O-]
Name
ethanol
Quantity
50 mL
Type
reactant
Smiles
C(C)O
Step Two
Name
hydrochloric acid
Quantity
50 mL
Type
reactant
Smiles
Cl
Name
oxalic acid dihydrate
Quantity
1.6 g
Type
reactant
Smiles
O.O.C(C(=O)O)(=O)O
Step Three
Name
Pd/C
Quantity
100 mg
Type
catalyst
Smiles
[Pd]

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
25 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
The reaction mixture was filtered
CUSTOM
Type
CUSTOM
Details
evaporated
TEMPERATURE
Type
TEMPERATURE
Details
the reaction mixture was refluxed for 2 h
Duration
2 h
FILTRATION
Type
FILTRATION
Details
was filtered off
WASH
Type
WASH
Details
washed with water and ethanol

Outcomes

Product
Name
1-carboxyethylquinoxaline-2,3(1H,4H)-dione
Type
product
Smiles
C(=O)(O)C(C)N1C(C(NC2=CC=CC=C12)=O)=O
Measurements
Type Value Analysis
AMOUNT: MASS 0.4 g
YIELD: PERCENTYIELD 24%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.